Cas no 1806706-08-0 (1-(2-Iodo-3-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 1-(2-Iodo-3-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806706-08-0
• MF: C₁₀H₈F₃IOS
• MW: 360.134604454041
• CID: 4964377
• Update Time: 2025-06-08

1-(2-Iodo-3-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Iodo-3-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C10H8F3IOS/c1-2-7(15)6-4-3-5-8(9(6)14)16-10(11,12)13/h3-5H,2H2,1H3
• InChI Key： CSQRMZFLICQCAG-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(CC)=O)SC(F)(F)F

Computed Properties

• Exact Mass: 359.92927 g/mol
• Monoisotopic Mass: 359.92927 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4
• Molecular Weight: 360.14

Additional information on 1-(2-Iodo-3-(trifluoromethylthio)phenyl)propan-1-one

Introduction to 1-(2-Iodo-3-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806706-08-0) and Its Applications in Modern Chemical Biology

The compound 1-(2-Iodo-3-(trifluoromethylthio)phenyl)propan-1-one, identified by its CAS number 1806706-08-0, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery, molecular imaging, and synthetic chemistry. The presence of both an iodo substituent and a trifluoromethylthio group imparts distinct reactivity and electronic properties, making it a versatile intermediate in the development of novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating fluorinated moieties. The trifluoromethylthio group, in particular, is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity, thereby enhancing the pharmacological efficacy of drug candidates. The incorporation of this group into the phenyl ring of 1-(2-Iodo-3-(trifluoromethylthio)phenyl)propan-1-one not only enhances its synthetic utility but also opens up avenues for exploring novel therapeutic interventions.

The iodo substituent at the 2-position of the phenyl ring further enriches the chemical space available for medicinal chemists. Iodine is well-documented for its role in facilitating cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. This reactivity makes 1-(2-Iodo-3-(trifluoromethylthio)phenyl)propan-1-one an invaluable building block for synthesizing a diverse array of pharmacophores.

Recent studies have highlighted the compound's potential in the development of small-molecule probes for studying protein-protein interactions. The unique electronic environment created by the combination of the iodo and trifluoromethylthio groups allows for selective binding to target proteins, enabling researchers to dissect complex signaling pathways with high precision. For instance, derivatives of this compound have been employed in fluorescence-based assays to identify novel inhibitors of kinases and other enzymes implicated in cancer and inflammation.

Moreover, the structural motif of 1-(2-Iodo-3-(trifluoromethylthio)phenyl)propan-1-one has been leveraged in the design of radiolabeled probes for positron emission tomography (PET) imaging. The high metabolic stability conferred by the trifluoromethylthio group ensures prolonged circulation time, while the iodo moiety facilitates facile radioisotope incorporation via iodination techniques. Such probes are instrumental in visualizing disease biomarkers and monitoring therapeutic responses in vivo.

The synthesis of 1-(2-Iodo-3-(trifluoromethylthio)phenyl)propan-1-one involves a multi-step process that underscores its synthetic elegance. Initially, a brominated precursor undergoes halogen exchange to introduce the iodo substituent at the desired position. Subsequent reaction with trifluorothiolate reagents affords the final product with high yield and purity. This synthetic route exemplifies the growing trend toward sustainable chemistry, as it minimizes waste generation and employs catalytic methods where possible.

In conclusion, 1-(2-Iodo-3-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806706-08-0) stands as a testament to the ingenuity of modern chemical biology. Its unique structural features and versatile reactivity make it a cornerstone in drug discovery and molecular imaging. As research continues to uncover new applications for this compound, its significance in advancing therapeutic modalities is bound to grow exponentially.